Cas no 1374986-05-6 (methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate)

• Product Name: methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate
• CAS No: 1374986-05-6
• MF: C₇H₄ClN₃O₃
• MW: 213.577960014343
• MDL: MFCD29035104
• CID: 2357893
• PubChem ID: 89805181
• Update Time: 2025-06-26

methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate
• MFCD29035104
• Methyl 5-chloro[1,2]oxazolo[4,5-b]pyrazine-3-carboxylate
• DTXSID101161739
• AKOS027251641
• CS-0197550
• SCHEMBL15257940
• 1374986-05-6
• Methyl5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate
• Isoxazolo[4,5-b]pyrazine-3-carboxylic acid, 5-chloro-, methyl ester
• AS-30137
• methyl 5-chloro-[1,2]oxazolo[4,5-b]pyrazine-3-carboxylate

• MDL： MFCD29035104
• Inchi： 1S/C7H4ClN3O3/c1-13-7(12)5-4-6(14-11-5)9-2-3(8)10-4/h2H,1H3
• InChI Key： WCIHVCUELIPOED-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C(C(=O)OC)=NO2)=N1

Computed Properties

• Exact Mass: 212.9941187Da
• Monoisotopic Mass: 212.9941187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų

methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate Security Information

• Storage Condition：(BD329373)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyrazines

Additional information on methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate

Methyl 5-Chloroisoxazolo[4,5-b]pyrazine-3-carboxylate (CAS No. 1374986-05-6): An Overview of Its Structure, Properties, and Applications

Methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate (CAS No. 1374986-05-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate is C₉H₆ClN₃O₃, and its molecular weight is approximately 237.61 g/mol. The compound features a core isoxazolo[4,5-b]pyrazine scaffold with a chlorine substituent at the 5-position and a methyl ester group at the 3-position. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

In terms of physical properties, methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate is a solid at room temperature with a melting point ranging from 120 to 122°C. It is slightly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The chemical reactivity of methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate is primarily influenced by its functional groups. The chlorine atom at the 5-position can undergo nucleophilic substitution reactions, making it an excellent starting material for the synthesis of derivatives with different substituents. The methyl ester group can be hydrolyzed to form the corresponding carboxylic acid or further modified through esterification or amidation reactions.

Recent research has highlighted the potential applications of methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate in medicinal chemistry. Studies have shown that compounds derived from this scaffold exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate demonstrated significant inhibition of tumor growth in vitro and in vivo models.

In addition to its medicinal applications, methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate has been explored for its use in agrochemicals. Research has indicated that compounds derived from this scaffold can act as effective herbicides and insecticides due to their ability to disrupt specific biological pathways in target organisms. This makes them valuable candidates for the development of new agricultural products.

The synthesis of methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate typically involves multi-step procedures that start from readily available starting materials. One common synthetic route involves the condensation of an appropriate pyrazine derivative with an isoxazole precursor followed by esterification to form the final product. Advances in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In conclusion, methyl 5-chloroisoxazolo[4,5-b]pyrazine-3-carboxylate (CAS No. 1374986-05-6) is a promising compound with a wide range of applications in both medicinal and agrochemical fields. Its unique molecular structure and versatile reactivity make it an attractive intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to various challenges in healthcare and agriculture.